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Compound of Interest

Compound Name: 1,2,3-Propanetriol, diacetate

Cat. No.: B7824952 Get Quote

Glycerol diacetate is the diester of glycerol and acetic acid, typically existing as a mixture of the

1,2- and 1,3-glyceryl diacetate isomers.[2] It is a clear, colorless, and odorless viscous liquid

with a high boiling point.[1][2] Its hygroscopic nature, or ability to attract and hold water

molecules, makes it a valuable component in formulations where moisture retention is critical.

In the pharmaceutical industry, it serves as an excipient, aiding in the effective and controlled

delivery of drug formulations.[1]

Key Physical and Chemical Properties
A thorough understanding of a substance's physical and chemical properties is the foundation

of its safe handling. These properties dictate its behavior under various laboratory conditions

and inform the necessary safety precautions.
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Property Value Source(s)

Chemical Formula C7H12O5 [2][3][4]

Molar Mass 176.17 g/mol [4]

Appearance Clear, colorless, oily liquid [1]

Boiling Point 280 °C (536 °F; 553 K) [2][5]

Melting Point -30 °C (-22 °F; 243 K) [2][5]

Density
Approximately 1.17 - 1.18

g/mL at 25 °C
[1][5][6]

Solubility
Soluble in water, alcohol, and

ether
[5][6]

Flash Point 170 °C (closed cup)

Hazard Identification and Risk Assessment
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), glycerol diacetate is generally not classified as a hazardous substance.[3][7][8][9]

However, it is crucial to recognize that even substances with a low hazard profile can pose

risks if handled improperly.

Eye Contact: Direct contact may cause temporary or mild irritation.[3][9]

Skin Contact: Prolonged or repeated contact may lead to mild skin irritation.[3][9]

Inhalation: Inhalation of vapors or mists, particularly at elevated temperatures, may cause

respiratory tract irritation.[10]

Ingestion: Ingestion of large quantities may cause gastrointestinal discomfort.[10] It is

considered to have low toxicity if swallowed.[9]

Combustibility: Glycerol diacetate is a combustible liquid, meaning it can ignite, but not as

readily as flammable liquids. It can form combustible mixtures at elevated temperatures.[3]
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The primary risks associated with glycerol diacetate in a laboratory setting are related to direct

contact and the potential for creating slippery surfaces in the event of a spill.[3]

Engineering Controls and Personal Protective
Equipment (PPE)
The principle of a self-validating safety protocol dictates that reliance on personal protective

equipment should be the final line of defense, after engineering and administrative controls

have been implemented.

Engineering Controls
The causality behind recommending specific engineering controls is to minimize exposure at

the source.

Ventilation: Handle glycerol diacetate in a well-ventilated area to minimize the inhalation of

any vapors that may form, especially when heated.[3][6] Standard laboratory ventilation is

typically sufficient. A chemical fume hood is recommended if the substance is being heated

or aerosolized.

Personal Protective Equipment (PPE)
The selection of PPE is a critical step in ensuring personal safety. The following diagram

illustrates a logical workflow for selecting appropriate PPE when handling glycerol diacetate.
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Glycerol Diacetate PPE Selection Workflow

Start: Handling
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Wear Safety Glasses
with Side Shields or Goggles
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Chemical-Resistant Gloves

(e.g., Nitrile)

Wear a Standard
Laboratory Coat

Is there a splash risk
or aerosol generation?

Consider a Face Shield
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Yes

Proceed with Task

No
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Caption: Workflow for selecting appropriate PPE.
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Eye and Face Protection: Safety glasses with side shields or chemical safety goggles should

be worn to prevent eye contact.[6]

Hand Protection: Wear suitable chemical-resistant gloves, such as nitrile gloves, to prevent

skin contact.[6] It is crucial to inspect gloves for any signs of degradation or puncture before

use and to practice proper glove removal techniques to avoid contaminating the skin.

Skin and Body Protection: A standard laboratory coat should be worn to protect against

accidental splashes.[6]

Safe Handling and Experimental Protocols
Adherence to standardized protocols is essential for reproducible research and safety. The

following protocols are designed to be self-validating by incorporating safety checks at each

critical step.

Protocol for Preparing a Solution with Glycerol
Diacetate

Pre-use Inspection: Before handling, visually inspect the glycerol diacetate container for any

signs of damage or leakage. Ensure the label is legible and the expiration date has not

passed.

Area Preparation: Ensure the work area, preferably within a well-ventilated space or fume

hood, is clean and uncluttered.

Don PPE: Following the PPE selection workflow, don a lab coat, safety glasses or goggles,

and appropriate chemical-resistant gloves.

Weighing/Measuring: If weighing, use a tared container on a calibrated balance. If measuring

by volume, use appropriate glassware (e.g., graduated cylinder). Perform these actions

carefully to avoid spills.

Dispensing: Slowly add the glycerol diacetate to the solvent or other components of the

solution, stirring as required. If the process involves heating, do so gradually and monitor the

temperature to prevent decomposition, which can produce corrosive fumes of acrolein.
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Container Sealing: Tightly close the glycerol diacetate stock container immediately after use

to prevent contamination and moisture absorption, as it is hygroscopic.[1]

Post-use Cleanup: Clean any contaminated glassware and the work surface thoroughly.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[3]

Storage Requirements
Proper storage is critical to maintaining the chemical integrity of glycerol diacetate and ensuring

a safe laboratory environment.

Conditions: Store in a cool, dry, and well-ventilated area.[3][6]

Containers: Keep containers tightly closed when not in use.

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[3]

Sources of Ignition: Keep away from heat, sparks, open flames, and other sources of

ignition.[3][6]

Spill and Emergency Procedures
Prompt and correct response to a spill or exposure is vital.

Emergency Response Flowchart for a Glycerol Diacetate
Spill
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Glycerol Diacetate Spill Response Flowchart
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Caption: Emergency response flowchart for a spill.
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Protocol for Minor Spill Cleanup
Ensure Safety: Evacuate non-essential personnel and ensure the area is well-ventilated.[6]

Containment: Contain the spill using an inert absorbent material such as sand, vermiculite,

or commercial sorbents.

Absorption: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled container for disposal.[7]

Decontamination: Clean the affected area thoroughly with soap and water to remove any

residue and mitigate the slipping hazard.[6]

Disposal: Dispose of the contaminated materials in accordance with local, state, and federal

regulations.

First Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult or symptoms persist,

seek medical attention.

Skin Contact: Remove contaminated clothing. Wash the affected area with plenty of soap

and water. Seek medical advice if irritation persists.

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Remove contact lenses if present and easy to do. Seek medical attention if

irritation persists.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek medical attention.

Waste Disposal
Chemical waste must be managed responsibly to protect the environment.

Residues: Waste material from glycerol diacetate must be disposed of in accordance with

national and local regulations.
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Containers: Do not reuse empty containers. Handle uncleaned containers as you would the

product itself and dispose of them according to official regulations. It is best practice to leave

chemicals in their original containers and not mix them with other waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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